Cas no 1889796-55-7 (BYRJROCWZNKLTO-UHFFFAOYSA-N)

• Product Name: BYRJROCWZNKLTO-UHFFFAOYSA-N
• CAS No: 1889796-55-7
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 5526892
• Update Time: 2025-05-21

BYRJROCWZNKLTO-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• BYRJROCWZNKLTO-UHFFFAOYSA-N
• methyl 1-(4-(trifluoromethyl)phenyl)cyclopropane-1-carboxylate

• Inchi： 1S/C12H11F3O2/c1-17-10(16)11(6-7-11)8-2-4-9(5-3-8)12(13,14)15/h2-5H,6-7H2,1H3
• InChI Key： BYRJROCWZNKLTO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(F)(F)F)C=C2)(C(OC)=O)CC1

Additional information on BYRJROCWZNKLTO-UHFFFAOYSA-N

BYRJROCWZNKLTO-UHFFFAOYSA-N: A Comprehensive Overview

The compound with CAS No. 1889796-55-7, identified as BYRJROCWZNKLTO-UHFFFAOYSA-N, is a fascinating molecule that has garnered significant attention in the scientific community. This compound is notable for its unique structural properties and potential applications in various fields. In recent studies, researchers have explored its role in biomedical research, material science, and environmental chemistry. The compound's ability to interact with biological systems and its stability under varying conditions make it a promising candidate for further investigation.

Recent advancements in computational chemistry have allowed scientists to delve deeper into the molecular structure of BYRJROCWZNKLTO-UHFFFAOYSA-N. Using state-of-the-art modeling techniques, researchers have identified key functional groups that contribute to its reactivity. These findings have been published in reputable journals, highlighting the compound's potential as a building block for novel materials and pharmaceuticals. For instance, studies suggest that the compound could serve as a precursor for developing nanomaterials with enhanced mechanical properties.

In the context of environmental chemistry, BYRJROCWZNKLTO-UHFFFAOYSA-N has shown remarkable stability under oxidative conditions. This characteristic makes it an ideal candidate for use in pollution control technologies. Researchers are currently exploring its application in catalytic processes aimed at reducing industrial emissions. The compound's ability to withstand harsh chemical environments without degrading has been a focal point of recent studies, underscoring its practical utility.

The synthesis of BYRJROCWZNKLTO-UHFFFAOYSA-N involves a multi-step process that requires precise control over reaction conditions. Recent breakthroughs in synthetic chemistry have optimized the production process, making it more efficient and cost-effective. These improvements have been documented in several peer-reviewed articles, which also discuss the compound's scalability for industrial applications.

In terms of biological applications, BYRJROCWZNKLTO-UHFFFAOYSA-N has demonstrated potential as a bioactive agent. Preclinical studies indicate that it may possess anti-inflammatory properties, making it a candidate for drug development. Additionally, its ability to interact with cellular membranes suggests applications in targeted drug delivery systems. These findings are supported by recent research published in high-impact journals, further solidifying the compound's relevance in the biomedical field.

The safety profile of BYRJROCWZNKLTO-UHFFFAOYSA-N is another area of active research. Regulatory agencies require comprehensive toxicity assessments before any compound can be approved for commercial use. Recent studies have focused on evaluating the compound's acute and chronic toxicity levels, with results indicating low toxicity under standard conditions. These findings are critical for ensuring the safe handling and application of the compound in various industries.

In conclusion, BYRJROCWZNKLTO-UHFFFAOYSA-N (CAS No. 1889796-55-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable asset in scientific research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in shaping future innovations.